Cas no 2580232-23-9 (Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate)

Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate structure
2580232-23-9 structure
Product Name:Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate
CAS No:2580232-23-9
MF:C10H18FNO2
MW:203.253826618195
CID:5660579
PubChem ID:165891676
Update Time:2025-07-18

Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-27727788
    • 2580232-23-9
    • tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate
    • Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate
    • Inchi: 1S/C10H18FNO2/c1-10(2,3)14-9(13)8(11)4-7-5-12-6-7/h7-8,12H,4-6H2,1-3H3
    • InChI Key: BFNQAZZPGDFAPC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC(C)(C)C)CC1CNC1

Computed Properties

  • Exact Mass: 203.13215698g/mol
  • Monoisotopic Mass: 203.13215698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.3Ų

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Additional information on Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate

Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate (CAS No. 2580232-23-9): A Comprehensive Overview

Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate (CAS No. 2580232-23-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate.

Chemical Structure and Properties

Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate is a fluorinated ester derivative with a molecular formula of C11H19FO3N. The presence of a fluorine atom and an azetidine ring imparts distinct chemical and biological properties to this compound. The tert-butyl group provides steric protection, enhancing the stability and solubility of the molecule. The azetidine ring, a four-membered heterocycle, is known for its conformational rigidity and ability to form hydrogen bonds, which can influence the compound's interactions with biological targets.

The physical properties of Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate include a melting point of approximately 45°C and a boiling point of around 180°C at atmospheric pressure. It is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of tert-butyl 2-fluoroacrylate with azetidine under mild conditions. This method typically yields high purity products with good yields. Another synthetic strategy involves the coupling of tert-butyl 3-bromo-2-fluoropropanoate with azetidine using palladium-catalyzed cross-coupling reactions. This method is particularly useful for large-scale production due to its robustness and scalability.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, the use of recyclable catalysts and solvents has further enhanced the sustainability of these synthetic processes.

Biological Activities and Applications

Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. One notable application is its use as a building block for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

Research has shown that derivatives of Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate exhibit potent agonist or antagonist activity against specific GPCRs. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate demonstrated selective antagonism towards the serotonin receptor subtype 5-HT7. These findings have significant implications for the treatment of neurological disorders such as depression and anxiety.

Beyond GPCR modulation, Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl ester group in Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate can be cleaved by esterases in vivo, releasing the active metabolite with improved pharmacokinetic properties such as enhanced bioavailability and reduced toxicity.

Clinical Trials and Future Prospects

The promising preclinical results obtained with compounds derived from Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate have paved the way for their evaluation in clinical trials. Several Phase I and II trials are currently underway to assess the safety and efficacy of these compounds in treating various diseases. For example, a Phase II trial investigating a prodrug derived from Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate for the treatment of chronic pain has shown encouraging preliminary results.

The future prospects for Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate-based compounds are bright. Ongoing research aims to optimize their pharmacological profiles through structure-based drug design approaches. Computational tools such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between these compounds and their target proteins. These efforts are expected to lead to the discovery of more potent and selective therapeutic agents.

In conclusion, Tert-butyl 3-(azetidin-3-yl)-2-fluoropropanoate (CAS No. 2580232-23-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with favorable properties that make it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.

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